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Compound of Interest

Compound Name: D-Erythrose-2-13C

Cat. No.: B12400092 Get Quote

This document provides essential safety and logistical information for the proper disposal of D-
Erythrose-2-13C, ensuring the safety of laboratory personnel and compliance with regulatory

standards. The following procedures are designed for researchers, scientists, and drug

development professionals.

Chemical and Physical Properties
D-Erythrose-2-13C is a stable, non-radioactive isotopically labeled sugar. Its chemical and

physical properties are essentially the same as those of unlabeled D-Erythrose. According to

safety data sheets, D-Erythrose is not considered a hazardous substance under OSHA's

Hazard Communication Standard (29 CFR 1910.1200)[1].
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Property Value Source

Molecular Formula C₃¹³CH₈O₄ [2]

Molecular Weight 121.10 g/mol [2]

Appearance Light yellow viscous liquid [1]

Boiling Point No data available [1]

Melting Point No data available [1]

Solubility No data available

GHS Classification
Not a hazardous substance or

mixture

Disposal Protocol
As D-Erythrose-2-13C is not classified as hazardous, its disposal should follow standard

procedures for non-hazardous chemical waste. However, it is crucial to adhere to all federal,

state, and local environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling D-Erythrose-2-13C, ensure you are wearing appropriate personal protective

equipment:

Eye Protection: Wear OSHA-approved safety glasses or goggles[1].

Hand Protection: Wear appropriate protective gloves to prevent skin exposure[1].

Body Protection: Wear a lab coat or other protective clothing[1].

Step 2: Waste Collection

Segregation: Collect waste D-Erythrose-2-13C and any materials contaminated with it (e.g.,

pipette tips, paper towels) separately from hazardous waste streams.
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Labeling: The waste container must be clearly labeled as "Non-hazardous chemical waste"

and should identify the contents, including "D-Erythrose-2-13C".

Container: Use a sealable, non-reactive container for waste collection. Ensure the container

is tightly closed when not in use[3].

Step 3: Storage

Store the waste container in a cool, dry, and well-ventilated area away from incompatible

materials such as strong oxidizing agents[1][3].

Step 4: Disposal

Institutional Guidelines: Consult your institution's Environmental Health and Safety (EHS)

office for specific procedures on non-hazardous chemical waste disposal[4].

Local Regulations: Dispose of the waste in accordance with all applicable local, state, and

federal regulations. Do not discharge into drains or the environment.

Waste Vendor: Your institution's EHS office will typically arrange for the collection and

disposal of chemical waste through a licensed waste management vendor.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-
Erythrose-2-13C.
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Caption: Disposal workflow for D-Erythrose-2-13C.

Spill and First Aid Procedures
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Spill Cleanup

In the event of a spill:

Evacuate non-essential personnel from the area.

Wear appropriate PPE.

For liquid spills, absorb with an inert material (e.g., Chemizorb®).

Collect the absorbed material and place it in a sealed container for disposal.

Clean the affected area thoroughly.

First Aid

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under

the eyelids. Get medical attention if irritation persists[1].

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing[1].

Ingestion: Clean mouth with water and seek medical attention[1].

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical

attention if symptoms arise[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of D-Erythrose-2-13C: A Procedural
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12400092#d-erythrose-2-13c-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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